BENGHE Foundational & Exploratory

Check Availability & Pricing

14-Bromo-1-tetradecanol molecular structure
and weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 14-Bromo-1-tetradecanol

Cat. No.: B1271965

An In-Depth Technical Guide on 14-Bromo-1-tetradecanol: Molecular Structure and
Properties

For researchers, scientists, and professionals in drug development, a precise understanding of
a molecule's structure and properties is fundamental. This guide provides a detailed overview
of 14-Bromo-1-tetradecanol, a halogenated fatty alcohol.

Molecular and Chemical Properties

14-Bromo-1-tetradecanol is an organic compound characterized by a long 14-carbon aliphatic
chain.[1] At one end of this chain (position 1), a hydroxyl (-OH) group is attached, classifying it
as an alcohol. At the opposite end (position 14), a bromine (-Br) atom is substituted, making it a
halogenated derivative.[1] This unique structure, with its hydrophilic alcohol head and a long
hydrophobic carbon tail ending with a bromine atom, imparts specific chemical reactivity and
physical properties to the molecule. The presence of the bromine atom significantly influences
its chemical behavior.[1]

Quantitative Molecular Data

A summary of the key quantitative data for 14-Bromo-1-tetradecanol is presented in the table
below for easy reference and comparison.
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Property Value Source

PubChem[2], Santa Cruz

Molecular Formula C14H20BrO )
Biotechnology][3]
. PubChem[2], Santa Cruz
Molecular Weight 293.28 g/mol )
Biotechnology|[3]
IUPAC Name 14-bromotetradecan-1-ol PubChem|[2]
PubChem[2], Santa Cruz
CAS Number 72995-94-9

Biotechnology][3]

Molecular Structure Visualization

To illustrate the molecular structure of 14-Bromo-1-tetradecanol, a 2D diagram has been
generated using the Graphviz (DOT language). This visualization clearly depicts the
arrangement of atoms and the key functional groups within the molecule.

2D structure of 14-Bromo-1-tetradecanol.

Experimental Protocols

While specific experimental protocols for the synthesis or application of 14-Bromo-1-
tetradecanol are not detailed in the provided search results, its structure suggests it can be
utilized as a starting material in various organic synthesis reactions.[1] The terminal hydroxyl
group can undergo reactions such as esterification, etherification, or oxidation, while the bromo
group is susceptible to nucleophilic substitution, allowing for the introduction of other functional
groups.[1]

A general protocol for a substitution reaction at the bromine-bearing carbon could involve
reacting 14-Bromo-1-tetradecanol with a suitable nucleophile in an appropriate solvent. The
reaction conditions, such as temperature and reaction time, would need to be optimized based
on the specific nucleophile and desired product.

Similarly, esterification of the hydroxyl group would typically involve reacting the alcohol with a
carboxylic acid or its derivative (e.g., an acyl chloride or anhydride) in the presence of an acid

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/14-Bromo-1-tetradecanol
https://www.scbt.com/p/14-bromo-1-tetradecanol-72995-94-9
https://pubchem.ncbi.nlm.nih.gov/compound/14-Bromo-1-tetradecanol
https://www.scbt.com/p/14-bromo-1-tetradecanol-72995-94-9
https://pubchem.ncbi.nlm.nih.gov/compound/14-Bromo-1-tetradecanol
https://pubchem.ncbi.nlm.nih.gov/compound/14-Bromo-1-tetradecanol
https://www.scbt.com/p/14-bromo-1-tetradecanol-72995-94-9
https://www.benchchem.com/product/b1271965?utm_src=pdf-body
https://www.benchchem.com/product/b1271965?utm_src=pdf-body
https://www.benchchem.com/product/b1271965?utm_src=pdf-body
https://www.benchchem.com/product/b1271965?utm_src=pdf-body
https://www.smolecule.com/products/s672666
https://www.smolecule.com/products/s672666
https://www.benchchem.com/product/b1271965?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1271965?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

catalyst. The choice of catalyst and reaction conditions would depend on the reactivity of the
starting materials.

It is important to note that due to the presence of bromine, 14-Bromo-1-tetradecanol should
be handled with care as it could be a skin and eye irritant.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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